N-(3-fluorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C17H15FN4O4/c1-21-15-14(12(26-2)6-7-19-15)16(24)22(17(21)25)9-13(23)20-11-5-3-4-10(18)8-11/h3-8H,9H2,1-2H3,(H,20,23)
• InChI Key: DSXZEBVHDGDQIL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)CC(=O)NC3=CC(=CC=C3)F)OC
• Molecular Formula: C17H15FN4O4
• Molecular Weight: 358.32 g/mol
• CAS No.: 941897-98-9

Description

N-(3-fluorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C17H15FN4O4 and its molecular weight is 358.329. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activities

• Synthesis and Antitumor Activities : The compound has demonstrated selective antitumor activities in vitro, with specific configurations contributing to its effectiveness (Xiong Jing, 2011).

• Cytotoxic Activity Against Cancer Cell Lines : Another research found that derivatives of this compound exhibited appreciable cancer cell growth inhibition against various cancer cell lines, suggesting potential as anticancer agents (M. M. Al-Sanea et al., 2020).

Herbicidal Activity

• Synthesis and Herbicidal Activity : Derivatives of this compound have shown significant herbicidal activities against dicotyledonous weeds, demonstrating potential in agricultural applications (Daoxin Wu et al., 2011).

Radiopharmaceutical Applications

• Radiosynthesis for Imaging : The compound has been used in the development of radioligands for imaging the translocator protein with positron emission tomography, indicating its utility in medical diagnostics (F. Dollé et al., 2008).

• Vasopressin V1B Receptor Radioligand : It has been characterized as a radioligand for the vasopressin V1B receptor, with potential applications in monitoring receptor occupancy during drug development or in diseased conditions (K. Koga et al., 2016).

Chemokine Receptor Modulation

• Negative Allosteric Modulators of CXCR3 : Derivatives of this compound have been identified as negative allosteric modulators of the CXCR3 chemokine receptor, offering insights into receptor signaling and potential therapeutic applications (Regine Brox et al., 2018).